Cas no 82-52-0 (4,5-Diisopropyl-1-naphthalenesulfonic acid)

4,5-Diisopropyl-1-naphthalenesulfonic acid structure

82-52-0 structure

Product name:4,5-Diisopropyl-1-naphthalenesulfonic acid

CAS No:82-52-0

MF:C₁₆H₂₀O₃S

MW:292.393

CID:2803287

PubChem ID:71407323

Chemical and Physical Properties
Related Products

4,5-Diisopropyl-1-naphthalenesulfonic acid Chemical and Physical Properties

Names and Identifiers

- DTXSID90827900
- 82-52-0
- PBHGGNJOKATMKG-UHFFFAOYSA-N
- DTXCID10778642
- 4,5-Diisopropyl-1-naphthalenesulfonic acid
- Inchi： InChI=1S/C16H20O3S/c1-10(2)12-6-5-7-14-15(20(17,18)19)9-8-13(11(3)4)16(12)14/h5-11H,1-4H3,(H,17,18,19)
- InChI Key： PBHGGNJOKATMKG-UHFFFAOYSA-N

Computed Properties

Exact Mass: 292.11331567Da
Monoisotopic Mass: 292.11331567Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 421
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 62.8Å²
XLogP3: 4.2

4,5-Diisopropyl-1-naphthalenesulfonic acid Related Literature

1. A biobased low dielectric resin derived from vanillin and guaiacol†

Linxuan Fang,Yangqing Tao,Junfeng Zhou,Caiyun Wang,Menglu Dai,Qiang Fang Polym. Chem., 2021,12, 766-770
2. A 3D porous interconnected NaVPO4F/C network: preparation and performance for Na-ion batteries†

Yutao Li,Jie Song RSC Adv., 2015,5, 40065-40069
3. 3D-Printed conductive polymeric scaffolds with direct current electrical stimulation for enhanced bone regeneration

DamionTDixon,CherylTGomillion
4. A 1-to-2 demultiplexer hybrid nanocarrier for cargo delivery and activation†

Reynaldo Villalonga Chem. Commun., 2020,56, 9974-9977
5. 3-dimensional control over lamella orientation and order in thick block copolymer films

Violetta Olszowka,Larisa Tsarkova Soft Matter, 2009,5, 812-819
6. A bacteria-resistant and self-healing spray dressing based on lyotropic liquid crystals to treat infected post-operative wounds†

Xuejuan Zhang,Chen Wang,Ying Huang,Ping Hu,Guanlin Wang,Yingtong Cui,Xiao Xia,Ziqiang Zhou,Xin Pan,Chuanbin Wu J. Mater. Chem. B, 2021,9, 8121-8137
7. A branch-like Mo-doped Ni3S2 nanoforest as a high-efficiency and durable catalyst for overall urea electrolysis†

Han Xu,Yu Liao,Zhifei Gao,Yan Qing,Yiqiang Wu,Liaoyuan Xia J. Mater. Chem. A, 2021,9, 3418-3426
8. A bis(disulfide)-linked offset cryptophane†

Marc A. Little,Malcolm A. Halcrow,Michaele J. Hardie Chem. Commun., 2013,49, 1512-1514
9. A biocatalytic redox isomerisation†‡

Serena Gargiulo,Diederik J. Opperman,Ulf Hanefeld,Isabel W. C. E. Arends,Frank Hollmann Chem. Commun., 2012,48, 6630-6632
10. A catalytic multicomponent coupling reaction for the enantioselective synthesis of spiroacetals†

Lara Cala,Abraham Mendoza,Francisco J. Fañanás,Félix Rodríguez Chem. Commun., 2013,49, 2715-2717

82-52-0 (4,5-Diisopropyl-1-naphthalenesulfonic acid) Related Products

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